Cas no 223142-89-0 (4-Piperidinone, trifluoroacetate)

• Product Name: 4-Piperidinone, trifluoroacetate
• CAS No: 223142-89-0
• MF: C₇H₁₀F₃NO₃
• MW: 213.154412746429
• CID: 1408264
• PubChem ID: 22285601
• Update Time: 2025-04-20

4-Piperidinone, trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinone, trifluoroacetate
• piperidin-4-one,2,2,2-trifluoroacetic acid
• 4-piperidone trifluoroacetate
• piperidin-4-one trifluoroacetic acid salt
• 223142-89-0
• SCHEMBL4307037
• 4-piperidinone trifluoroacetate
• Trifluoroacetic acid--piperidin-4-one (1/1)
• DTXSID60624382
• piperidin-4-one trifluoroacetate

• Inchi： 1S/C5H9NO.C2HF3O2/c7-5-1-3-6-4-2-5;3-2(4,5)1(6)7/h6H,1-4H2;(H,6,7)
• InChI Key： PQEQSLWHCUMFRO-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O=C1CCNCC1

Computed Properties

• Exact Mass: 213.0613
• Monoisotopic Mass: 213.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4